![molecular formula C13H10ClNO3 B1255442 5-Chloropyridin-3-yl 3-methoxybenzoate](/img/structure/B1255442.png)
5-Chloropyridin-3-yl 3-methoxybenzoate
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Overview
Description
5-Chloropyridin-3-yl 3-methoxybenzoate is a methoxybenzoic acid. It has a role as an anticoronaviral agent.
Scientific Research Applications
Antimicrobial Activity
5-Chloropyridin-3-yl 3-methoxybenzoate derivatives have shown antimicrobial activity. A study involved the synthesis of new pyridine derivatives, including those related to this compound, demonstrating variable and modest activity against investigated strains of bacteria and fungi (Patel, Agravat, & Shaikh, 2011).
Liquid Crystals and Mesophase Behavior
Compounds based on this compound have been used in the synthesis of liquid crystals. Research indicates that new groups of 2-hydroxypyridine ester-based liquid crystals were synthesized, showing different mesophase behaviors dependent on factors like the length of the alkoxy chain and the polarity (Hagar, Ahmed, & Saad, 2020).
Potential Anticancer Agents
Certain derivatives of this compound have shown potential as anticancer agents. For instance, phenylbipyridinylpyrazole derivatives synthesized through reactions involving 2-chloropyridin-4-yl and 3-methoxy-5-methylphenyl displayed broad spectrum activity against tumor cell lines, suggesting their potential as therapeutic agents for various human malignancies (Al-Sanea et al., 2015).
Synthesis of Other Pharmaceuticals
The compound plays a role in the synthesis of other pharmaceuticals, such as Betrixaban, a medication used for certain medical conditions. An efficient synthesis method starting from 5-methoxy-2-nitrobenzoic acid, involving steps like reduction and chlorination, was described (Li et al., 2015).
Insecticidal and Fungicidal Activities
Novel derivatives including this compound showed insecticidal and fungicidal activities. These compounds, upon synthesis, were evaluated for their effectiveness against oriental armyworm and in fungal growth inhibition tests (Zhu et al., 2014).
Induction of Apoptosis in Cancer Cells
Compounds containing elements of this compound induced apoptosis in cancer cells. For example, a study identified a derivative as an apoptosis inducer in breast and colorectal cancer cell lines, opening up avenues for anticancer therapy (Zhang et al., 2005).
Microwave-Assisted Synthesis
The compound's derivatives have been synthesized using microwave-assisted methods. Efficient strategies were reported for synthesizing bis-isoxazole ethers bearing 2-chloro-3-pyridyl, highlighting the compound's role in facilitating novel synthetic methods (Zheng et al., 2019).
Properties
Molecular Formula |
C13H10ClNO3 |
---|---|
Molecular Weight |
263.67 g/mol |
IUPAC Name |
(5-chloropyridin-3-yl) 3-methoxybenzoate |
InChI |
InChI=1S/C13H10ClNO3/c1-17-11-4-2-3-9(5-11)13(16)18-12-6-10(14)7-15-8-12/h2-8H,1H3 |
InChI Key |
UIXQHURPUVBNCZ-UHFFFAOYSA-N |
Canonical SMILES |
COC1=CC=CC(=C1)C(=O)OC2=CC(=CN=C2)Cl |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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